Cas no 1251548-53-4 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 1251548-53-4
• MF: C₁₇H₁₅N₃O₅
• MW: 341.318104028702
• CID: 5912120
• PubChem ID: 52417159
• Update Time: 2025-07-01

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• F5947-0246
• N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• 1251548-53-4
• VU0528654-1
• AKOS024528052
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, N-[5-(2,5-dimethyl-3-furanyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-

• Inchi： 1S/C17H15N3O5/c1-9-7-12(10(2)24-9)16-19-20-17(25-16)18-15(21)11-3-4-13-14(8-11)23-6-5-22-13/h3-4,7-8H,5-6H2,1-2H3,(H,18,20,21)
• InChI Key： DKTLPQHGZOATNR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(C4C=C(C)OC=4C)O3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 341.10117059g/mol
• Monoisotopic Mass: 341.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• pka: 10.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Research Brief on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS: 1251548-53-4)

In recent years, the compound N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS: 1251548-53-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The integration of a 1,3,4-oxadiazole ring with a 2,3-dihydro-1,4-benzodioxine scaffold, coupled with a 2,5-dimethylfuran substituent, renders this compound a versatile candidate for drug discovery efforts.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its role as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro and in vivo data suggest that N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide exhibits selective binding affinity towards certain kinase targets, which could pave the way for its development as a novel therapeutic agent. The compound's ability to modulate cellular signaling cascades has been demonstrated in various cell-based assays, highlighting its relevance in conditions such as cancer and autoimmune diseases.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide with high purity and yield. Researchers have employed a combination of traditional organic synthesis techniques and modern catalytic approaches to achieve the desired structural modifications. These efforts have not only improved the scalability of the compound but have also facilitated the exploration of its structure-activity relationships (SAR), which are critical for further drug development.

In addition to its therapeutic potential, the compound's pharmacokinetic and toxicological profiles have been under scrutiny. Recent preclinical studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. While the compound demonstrates favorable bioavailability and stability in physiological conditions, further optimization may be required to address certain metabolic liabilities. Toxicological assessments have indicated a generally safe profile at therapeutic doses, although comprehensive long-term studies are still warranted to ensure its suitability for clinical applications.

Looking ahead, the continued exploration of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide holds great promise. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside. Future research directions may include the development of derivatives with enhanced potency and selectivity, as well as the investigation of its potential in combination therapies. As the body of evidence grows, this compound is poised to make a significant impact in the realm of chemical biology and drug discovery.